Cas no 921198-26-7 (Boronic acid, B-[2-[[methyl(2-pyrenylmethyl)amino]methyl]phenyl]-)

• Product Name: Boronic acid, B-[2-[[methyl(2-pyrenylmethyl)amino]methyl]phenyl]-
• CAS No: 921198-26-7
• MF: C₂₅H₂₂BNO₂
• MW: 379.258686542511
• CID: 745538
• PubChem ID: 71422435
• Update Time: 2025-04-19

Boronic acid, B-[2-[[methyl(2-pyrenylmethyl)amino]methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[2-[[methyl(2-pyrenylmethyl)amino]methyl]phenyl]-
• [2-[[methyl(pyren-2-ylmethyl)amino]methyl]phenyl]boronic acid
• [2-({METHYL[(PYREN-2-YL)METHYL]AMINO}METHYL)PHENYL]BORONIC ACID
• SB83628
• starbld0019304
• DTXSID30841463
• 921198-26-7
• (2-((Methyl(pyren-2-ylmethyl)amino)methyl)phenyl)boronic acid

• Inchi： 1S/C25H22BNO2/c1-27(16-22-5-2-3-8-23(22)26(28)29)15-17-13-20-11-9-18-6-4-7-19-10-12-21(14-17)25(20)24(18)19/h2-14,28-29H,15-16H2,1H3
• InChI Key： JGICDDIZSPLLGV-UHFFFAOYSA-N
• SMILES： OB(C1C=CC=CC=1CN(C)CC1=CC2=CC=C3C=CC=C4C=CC(=C1)C2=C34)O

Computed Properties

• Exact Mass: 379.1743591g/mol
• Monoisotopic Mass: 379.1743591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų